(Z)-3-methyl-4-oxo-4-((2-phenoxyphenyl)amino)but-2-enoic acid

• IUPAC Name: (Z)-3-methyl-4-oxo-4-(2-phenoxyanilino)but-2-enoic acid
• InChI: InChI=1S/C17H15NO4/c1-12(11-16(19)20)17(21)18-14-9-5-6-10-15(14)22-13-7-3-2-4-8-13/h2-11H,1H3,(H,18,21)(H,19,20)/b12-11-
• InChI Key: RVMYOZPETIVKOA-QXMHVHEDSA-N
• Canonical SMILES: CC(=CC(=O)O)C(=O)NC1=CC=CC=C1OC2=CC=CC=C2
• Isomeric SMILES: C/C(=C/C(=O)O)/C(=O)NC1=CC=CC=C1OC2=CC=CC=C2
• Molecular Formula: C17H15NO4
• Molecular Weight: 297.30 g/mol

Description

(Z)-3-methyl-4-oxo-4-((2-phenoxyphenyl)amino)but-2-enoic acid, also known as fenobam, is a non-benzodiazepine anxiolytic drug. Fenobam is a selective negative allosteric modulator of metabotropic glutamate receptor 5 (mGluR5), which has been shown to have potential therapeutic effects in various neurological disorders.

Scientific Research Applications

Pharmaceutical Research and Drug Development

This compound exhibits a structure that is conducive to pharmaceutical applications, particularly in the development of novel medications. Its molecular framework allows for the potential inhibition of certain enzymes or receptors within the body, which can be beneficial in treating diseases or managing symptoms. .